![molecular formula C7H7Br2NO B1268162 2,6-Dibromo-4-methoxyaniline CAS No. 95970-05-1](/img/structure/B1268162.png)
2,6-Dibromo-4-methoxyaniline
Overview
Description
2,6-Dibromo-4-methoxyaniline (DBMA) is an organic compound with a molecular formula of C7H7Br2NO. It is a colorless, solid substance with a pungent odor. DBMA is used in a variety of industrial and scientific applications, including organic synthesis, medicinal chemistry, and polymer chemistry. Its unique properties make it a valuable chemical for a variety of applications.
Scientific Research Applications
Chemical Synthesis and Intermediate Uses
2,6-Dibromo-4-methoxyaniline serves as a key intermediate in the synthesis of various chemical compounds. Its use in the Skraup-type synthesis process is notable for transforming substituted anilines into bromoquinolines, which are then converted into bromoquinolin-6-ols. These compounds have applications in various fields, including the pharmaceutical industry (Lamberth et al., 2014). Additionally, the compound plays a role in the improved synthesis of other chemicals, such as 5-Ethylsulfonyl-2-methoxyaniline, used in the development of kinase inhibitors and other biologically active compounds (Johnson et al., 2022).
Environmental Applications
In environmental science, derivatives of this compound, like methoxyanilines, are examined for their removal from wastewater. Fenton-like oxidation has been evaluated for the degradation of these compounds using alternative sources of iron. This is crucial due to the high toxicity and potential carcinogenic properties of methoxyanilines in aquatic environments (Chaturvedi & Katoch, 2020).
Electropolymerization and Material Science
This compound is involved in studies of electropolymerization. For instance, the electropolymerization of o-methoxyaniline, a related compound, was studied for its potential applications in creating new materials with specific electrical properties. These studies are significant for the development of novel conductive polymers (Widera et al., 1997).
Properties
IUPAC Name |
2,6-dibromo-4-methoxyaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7Br2NO/c1-11-4-2-5(8)7(10)6(9)3-4/h2-3H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIZVMILRYBKPFN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C(=C1)Br)N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7Br2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10337470 | |
Record name | 2,6-Dibromo-4-methoxyaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10337470 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.94 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
95970-05-1 | |
Record name | 2,6-Dibromo-4-methoxyaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10337470 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 95970-05-1 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of the reaction described in the research paper?
A1: The research paper [] describes a synthetic method for producing 2-bromo-4-methoxyaniline from 2,6-dibromo-4-methoxyaniline using n-butyllithium. This is significant because it provides a simple and efficient route to a valuable chemical intermediate. 2-Bromo-4-methoxyaniline is used in the synthesis of various pharmaceutical and agrochemical compounds. This method offers an alternative to traditional approaches, potentially offering advantages in terms of yield, cost-effectiveness, and environmental impact.
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